1H-Benzimidazole-4-carboxamide

• IUPAC Name: 1H-benzimidazole-4-carboxamide
• InChI: InChI=1S/C8H7N3O/c9-8(12)5-2-1-3-6-7(5)11-4-10-6/h1-4H,(H2,9,12)(H,10,11)
• InChI Key: JJDMKDXGNVJWCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC=N2)C(=O)N
• Molecular Formula: C8H7N3O
• DSSTOX Substance ID: DTXSID40435953
• Molecular Weight: 161.16 g/mol
• CAS No.: 188106-81-2

Description

It is rapidly converted by cells of the T lymphoid lineage to its corresponding arabinosylguanine nucleotide triphosphate, resulting in the inhibition of DNA synthesis and selective toxicity to T lymphoblastoid cell lines as well as to freshly isolated leukemia cells from patients with T-cell acute lymphoblastic leukemia .

Scientific Research Applications

Ara-G has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In medicine, Ara-G is used as an active metabolite of nelarabine for the treatment of T-cell acute lymphoblastic leukemia and T-cell lymphoblastic lymphoma . In chemistry, Ara-G is used as a nucleoside analogue for studying DNA synthesis and repair mechanisms . In biology, Ara-G is used to study the selective toxicity to T lymphoblastoid cell lines and leukemia cells . In industry, Ara-G is used in the production of nucleoside analogues for various research purposes .

Mechanism of Action

Ara-G exerts its effects by being phosphorylated inside the cell to its triphosphate derivative, arabinosylguanine nucleotide triphosphate. This compound acts as a structural analog of deoxyribonucleotide triphosphate and is incorporated into DNA, resulting in the inhibition of DNA synthesis and subsequent cell death . The molecular targets involved include mitochondrial deoxyguanosine kinase and cytosolic deoxycytidine kinase .

Safety and Hazards

1H-Benzimidazole-4-carboxamide can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Future Directions

Benzimidazole derivatives have vast therapeutic potential in cancer research. Medicinal chemists have gained a lot of attraction to explore it more and develop novel, highly effective, and target-specific benzimidazole-based potential anticancer drugs. The compounds could be potential candidates for effective PARP-1 inhibitors and valuable for further optimization.

Biochemical Analysis

Biochemical Properties

1H-Benzimidazole-4-carboxamide has been found to interact with various enzymes, proteins, and other biomolecules. For instance, it has been identified as a compound that induces the Interferon-Stimulated Response Elements (ISRE) promoter sequence, specific cellular Interferon-Stimulated Genes (ISGs), and the phosphorylation of Interferon Regulatory Factor (IRF) 3 . The nature of these interactions is primarily through binding, leading to changes in the activity of these biomolecules .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been found to prime the cellular response to transfected plasmid DNA, leading to potent synergistic effects on IFN-β secretion and ISG expression levels .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, it has been found to induce the ISRE promoter sequence, specific cellular ISGs, and the phosphorylation of IRF3 .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models

Preparation Methods

Synthetic Routes and Reaction Conditions: Ara-G can be synthesized using various methods. One effective method involves the use of deuterium sources such as deuterium oxide, deuterated methanol, and sodium borodeuteride . Another method involves the use of whole cells of Escherichia coli to produce Ara-G with a yield of 63%-65% based on deoxyguanosine as the best source of guanine base .

Industrial Production Methods: Industrial production of Ara-G typically involves the synthesis of its prodrug, nelarabine, which is then demethylated by adenosine deaminase in the blood to produce Ara-G . This method ensures high yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions: Ara-G undergoes various chemical reactions, including phosphorylation, which is essential for its pharmacological activity. In the first and rate-limiting phosphorylation step, Ara-G is a substrate of both the mitochondrial deoxyguanosine kinase and the cytosolic deoxycytidine kinase .

Common Reagents and Conditions: Common reagents used in the synthesis and reactions of Ara-G include deuterium oxide, deuterated methanol, and sodium borodeuteride . The reaction conditions typically involve controlled pH and temperature to ensure high yield and purity.

Major Products Formed: The major product formed from the phosphorylation of Ara-G is arabinosylguanine nucleotide triphosphate, which inhibits DNA synthesis and induces cell death .

Comparison with Similar Compounds

Ara-G is unique among nucleoside analogues due to its selective toxicity to T lymphoblastoid cell lines and leukemia cells . Similar compounds include cytarabine (Ara-C), fludarabine, and 5-fluorouracil, which are also nucleoside analogues used in the treatment of various cancers . Ara-G is distinct in its higher toxicity to T lymphoblasts compared to B lymphoblasts .

List of Similar Compounds:

• Cytarabine (Ara-C)
• Fludarabine
• 5-Fluorouracil